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Compound of Interest

Compound Name: Descarbon Sildenafil-d3

Cat. No.: B12409405

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling guidelines
for Descarbon Sildenafil-d3. The information presented is synthesized from available safety
data sheets for Descarbon Sildenafil, Sildenafil-d3, and Sildenafil Citrate. This document is
intended for use by professionals in research and development and should be used in
conjunction with institutional and regulatory safety protocols.

Chemical and Physical Properties

Descarbon Sildenafil-d3 is the deuterated form of Descarbon Sildenafil. While specific data
for the deuterated compound is limited, the properties of the non-deuterated analog provide a
close reference.
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Property

Value

Source

Chemical Name

4-ethoxy-3-(1-methyl-7-oxo-3-
propyl-6,7-dihydro-1H-
pyrazolo[4,3-d]pyrimidin-5-yI)-
N-(2-((methyl-
d3)amino)ethyl)benzenesulfon

amide

[1]

Synonyms

Descarbon Sildenafil-d3

[1]

Molecular Formula

C20H28N604S (non-

[2](3]

deuterated)
Molecular Weight 451.56 g/mol [1]
Appearance White to Off-White Solid [3]

Storage Temperature

Room temperature.[4][5] For
long-term storage, -20°C is

recommended.[6]

Hazard Identification and Toxicological Information

Descarbon Sildenafil-d3 is classified as a moderately hazardous substance. The primary

routes of exposure are ingestion, inhalation, and skin or eye contact.
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o Precautionary
Hazard Class Classification Source
Statement

o H302: Harmful if
Acute Toxicity, Oral Category 4 [7]
swallowed.

. o H315: Causes skin
Skin Irritation Category 2 S [718]
irritation.

o H319: Causes serious
Eye Irritation Category 2A S [71[81I9]
eye irritation.

Specific Target Organ Category 3
o ) ] H335: May cause
Toxicity (Single (Respiratory tract ) o [718]
S respiratory irritation.
Exposure) irritation)

Toxicological Summary: To the best of current knowledge, the chemical, physical, and
toxicological properties of Descarbon Sildenafil-d3 have not been thoroughly investigated.[7]
The primary toxicological concerns are related to its irritant properties and potential harm if
swallowed. No data is available on carcinogenicity, mutagenicity, or reproductive toxicity.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Descarbon Sildenafil-d3
are not publicly available in the provided search results. The hazard classifications are based
on data from analogous compounds. Standard OECD guidelines for acute oral, dermal, and
inhalation toxicity, as well as skin and eye irritation studies, would be the basis for a
comprehensive safety evaluation.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and maintain the
integrity of the compound.

Handling:

o Ventilation: Use in a well-ventilated area, preferably in a laboratory fume hood, to avoid dust
formation and inhalation.[5]
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» Personal Protective Equipment (PPE):

o

Eye Protection: Wear safety glasses with side-shields.[5]

[¢]

Hand Protection: Handle with compatible chemical-resistant gloves.[5]

[¢]

Body Protection: Wear a lab coat or other protective clothing.[5]

[e]

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[5]

e Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling.

[5]
Storage:
o Store in a tightly closed container in a dry and well-ventilated place.[8]

 Recommended storage is at room temperature.[4][5] For long-term stability, storage at -20°C
is advised.[6]

First Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First Aid Measures Source

If swallowed, rinse mouth with
Ingestion water. Call a poison center or [7119]

doctor if you feel unwell.

Move the person to fresh air. If
) breathing is difficult, give
Inhalation _ 2171
oxygen. Seek medical

attention if symptoms persist.

Wash off with plenty of soap
Skin Contact and water. If skin irritation [21[71[8]

occurs, get medical advice.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
Eye Contact _ o [71[8]1[9]
easy to do. Continue rinsing. If
eye irritation persists, get

medical advice.

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

o Personal Precautions: Wear appropriate personal protective equipment, including respiratory
protection. Avoid breathing dust.[5]

o Containment and Cleanup: Sweep up the material and place it in a suitable, closed container
for disposal. Avoid generating dust.[5]

e Environmental Precautions: Do not let the product enter drains.[5]

Signaling Pathways and Experimental Workflows

To facilitate understanding of safety protocols, the following diagrams illustrate key workflows.
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Caption: General workflow for safe handling of Descarbon Sildenafil-d3.
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Spill or Exposure Occurs
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Caption: Decision-making flowchart for accidental spill or exposure.
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Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to be released into the environment.

Transport Information

Descarbon Sildenafil-d3 is not classified as a dangerous good for transport.[2]

Disclaimer: This document is intended as a guide and is not exhaustive. All laboratory
personnel should be trained in safe handling procedures and have access to the full Safety
Data Sheet for any chemical they are working with. Always consult your institution's safety
office for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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